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Compound of Interest

Compound Name: WAM2

Cat. No.: B1577313

This guide provides answers to common questions and solutions for issues related to input
data formats for WAM2layers experiments.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental input data requirements for a WAM2layers experiment?

Al: WAM2layers is primarily designed to work with gridded atmospheric datasets, such as
reanalysis data (e.g., ERADS) or climate model output, in NetCDF format.[1][2] The
preprocessing step requires specific physical variables to compute the moisture fluxes and
balances.

The essential input variables required at the surface are:

o Precipitation (P)

o Evaporation (E)

e Surface Pressure (p_s)

For the atmospheric column (on either model or pressure levels), the following are required:
e Horizontal wind components (u and v)

e Specific humidity (q)
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While not mandatory, providing the total column water (S_tc) is highly recommended as it helps
estimate and mitigate errors.[1][2] All input data must be on the same horizontal grid.

Q2: My experiment is failing with errors suggesting a "grid mismatch." What does this mean
and how can | fix it?

A2: A "grid mismatch" error typically means that the NetCDF files you are providing as input do
not share the same horizontal spatial grid. WAM2layers requires that all input variables (e.g.,
precipitation, wind components, humidity) are defined on identical latitude and longitude
coordinates for the preprocessing step to work correctly.

Common causes include:

» Using variables from different datasets or model runs that have different resolutions.
o Accidentally re-gridding only a subset of your input files.

» Using inconsistent longitude conventions (e.g., 0 to 360 vs. -180 to 180).

To resolve this, you must standardize all input files to a single target grid. This process is often
called "regridding” or "remapping.” See the protocol below for a detailed guide on how to
perform regridding using Climate Data Operators (CDO).

Q3: I'm receiving a Coordinate variable not found or similar error. What is the cause?

A3: This error indicates that WAM2layers cannot find the expected coordinate variables
(typically latitude, longitude, time) in your NetCDF file, or they are not in a recognizable format.
WAM2layers, like many climate data tools, expects input files to adhere to certain conventions
(such as the Climate and Forecast, CF, conventions).[3]

To troubleshoot this issue:

¢ Inspect the File: Use a command-line tool like ncdump -h your_file.nc or a Python library like
xarray to inspect the header of your NetCDF file. Look for the names of the dimension and
coordinate variables.
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o Check Names: Ensure the coordinate variables are named correctly (e.g., latitude, not lat;
longitude, not lon).

o Check Attributes: Verify that the coordinate variables have the appropriate units and axis
attributes. For example, the time variable should have units like "hours since 1900-01-01"
and a calendar attribute.

o Rename if Necessary: If the coordinate variables are incorrectly named, you can rename
them using tools like ncrename from the NetCDF Operators (NCO) toolkit. For example:
ncrename -v lat,latitude -v lon,longitude your_file.nc.

Q4: Can | use input data other than ERA5?

A4: Yes, while WAM2layers has been extensively used with ERAD5, it is designed to be
adaptable to other gridded atmospheric datasets, including output from various climate models.
[4] However, doing so requires running the preprocessing step yourself.

To use a custom dataset, you will need to:

e Ensure your data contains all the required variables listed in Q1.

e Format your data into NetCDF files that follow standard conventions (see Q3).
« Confirm that all your input files are on the exact same spatial grid (see Q2).

» Be mindful of the model's limitations, especially regarding high latitudes. WAM2layers is not
recommended for use with global latitude-longitude grids that extend beyond approximately
75° N/S due to numerical issues caused by the convergence of meridians near the poles.[1]

Data Presentation

The following table summarizes the standard data format for ERA5 inputs, which serves as a
best-practice template for custom datasets.
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Typical Required
Parameter Data Type ] . . Notes
Dimensions Variables

Data can be on

] (time, level,
Atmospheric ) model or
NetCDF latitude, u, v, q
Levels ) pressure levels.
longitude)

[1]

) ) Must be on the
(time, latitude, )
Surface Data NetCDF ) P, E, p_s same lat/lon grid
longitude)
as the level data.

] ] Typically a
) (latitude), latitude, ]
Coordinates float ] ) regular latitude-
(longitude) longitude ] ]
longitude grid.

Must include a
units attribute

Time double (time) time (e.g., "hours
since YYYY-MM-
DD").

Experimental Protocols
Protocol: Resolving a Grid Mismatch Using CDO

This protocol provides a step-by-step method to unify the spatial grid of your input NetCDF files
using Climate Data Operators (CDO).

Objective: To remap multiple input files (file_A.nc, file_B.nc) to match the grid of a reference file

(reference_grid.nc).
Methodology:

« |dentify the Target Grid: Choose one of your input files to serve as the reference for the
target grid. Alternatively, you can define a target grid description file. For this example, we

will use reference_grid.nc.

 Inspect the Grids (Optional but Recommended):
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o Verify that the grids are indeed different. Use the griddes operator in CDO.
o cdo griddes file_A.nc > grid_A.txt
o cdo griddes reference_grid.nc > grid_ref.txt

o Compare the contents of grid_A.txt and grid_ref.txt. You will likely see differences in the
Xsize, ysize, xvals, or yvals.

e Perform the Remapping:

o Use a conservative remapping method (remapcon) for flux variables and a bilinear
interpolation (remapbil) for continuous variables like specific humidity. Conservative
remapping is generally preferred for variables that represent quantities over a grid cell
area (like precipitation) because it conserves the total amount of the quantity.

o For a flux variable (e.qg., precipitation in file_A.nc):
o For a continuous variable (e.g., specific humidity in file_B.nc):
 Verification:
o Inspect the grid of the newly created file to ensure it matches the reference grid.
o cdo griddes file_A regridded.nc > grid_A_new.txt
o Confirm that grid_A_new.txt is now identical to grid_ref.txt.

o Repeat: Repeat the remapping step for all input files that do not match the target grid before
passing them to the WAM2layers preprocessing script.

Visualizations
Logical Workflow: Troubleshooting Input Data Errors

The following diagram illustrates a logical workflow for diagnosing and resolving common input
data format issues during the WAMZ2layers preprocessing stage.
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Start: Preprocessing Fails

1. Check Variable Presence
(u,v, q, P, E, ps)

All variables present?

2. Check Spatial Grid
Consistency

Action: Generate or
acquire missing variables.

All files on same grid?

3. Check Coordinate Format
(names, units, calendar)

Action: Remap all files
to a single target grid.

Coordinates follow CF conventions?

Action: Rename variables and

. . Yo
correct attributes (e.g., using ncrename). s

\ \ \

Success: Re-run Preprocessing

Click to download full resolution via product page

A flowchart for diagnosing WAM2layers input data errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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